Cas no 2138145-28-3 (1-chloro-4-ethylcyclohexane-1-carboxylic acid)

1-Chloro-4-ethylcyclohexane-1-carboxylic acid is a functionalized cyclohexane derivative featuring both chloro and carboxylic acid substituents, making it a versatile intermediate in organic synthesis. The presence of the chloro group at the 1-position and the ethyl group at the 4-position introduces steric and electronic effects that can influence reactivity, particularly in nucleophilic substitution or elimination reactions. The carboxylic acid moiety allows for further derivatization, such as esterification or amidation, enhancing its utility in pharmaceutical and agrochemical applications. Its cyclohexane backbone provides structural rigidity, which may be advantageous in the design of conformationally constrained compounds. This compound is particularly valuable for researchers exploring stereochemistry and regioselective transformations.
1-chloro-4-ethylcyclohexane-1-carboxylic acid structure
2138145-28-3 structure
Product Name:1-chloro-4-ethylcyclohexane-1-carboxylic acid
CAS No:2138145-28-3
MF:C9H15ClO2
MW:190.667202234268
CID:6508077
PubChem ID:57114728
Update Time:2025-11-02

1-chloro-4-ethylcyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-chloro-4-ethylcyclohexane-1-carboxylic acid
    • SCHEMBL11310025
    • 2138145-28-3
    • EN300-1122595
    • Inchi: 1S/C9H15ClO2/c1-2-7-3-5-9(10,6-4-7)8(11)12/h7H,2-6H2,1H3,(H,11,12)
    • InChI Key: IRERBQMRCGJZAX-UHFFFAOYSA-N
    • SMILES: ClC1(C(=O)O)CCC(CC)CC1

Computed Properties

  • Exact Mass: 190.0760574g/mol
  • Monoisotopic Mass: 190.0760574g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 171
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 37.3Ų

1-chloro-4-ethylcyclohexane-1-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1122595-0.05g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
0.05g
$624.0 2023-10-26
Enamine
EN300-1122595-0.1g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
0.1g
$653.0 2023-10-26
Enamine
EN300-1122595-0.25g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
0.25g
$683.0 2023-10-26
Enamine
EN300-1122595-0.5g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
0.5g
$713.0 2023-10-26
Enamine
EN300-1122595-1.0g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3
1g
$743.0 2023-06-09
Enamine
EN300-1122595-2.5g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
2.5g
$1454.0 2023-10-26
Enamine
EN300-1122595-5.0g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3
5g
$2152.0 2023-06-09
Enamine
EN300-1122595-10.0g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3
10g
$3191.0 2023-06-09
Enamine
EN300-1122595-1g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
1g
$743.0 2023-10-26
Enamine
EN300-1122595-5g
1-chloro-4-ethylcyclohexane-1-carboxylic acid
2138145-28-3 95%
5g
$2152.0 2023-10-26

Additional information on 1-chloro-4-ethylcyclohexane-1-carboxylic acid

Comprehensive Guide to 1-Chloro-4-ethylcyclohexane-1-carboxylic acid (CAS No. 2138145-28-3): Properties, Applications, and Market Insights

1-Chloro-4-ethylcyclohexane-1-carboxylic acid (CAS No. 2138145-28-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This chlorinated cyclohexane derivative is characterized by its unique structural features, including a carboxylic acid functional group and an ethyl substituent, which make it a valuable intermediate in synthetic chemistry. With the growing demand for novel chemical entities in drug discovery and crop protection, understanding the properties and applications of 1-chloro-4-ethylcyclohexane carboxylic acid is essential for researchers and industry professionals.

The molecular structure of 1-chloro-4-ethylcyclohexane-1-carboxylic acid consists of a six-membered cyclohexane ring substituted with chlorine at position 1, an ethyl group at position 4, and a carboxylic acid moiety also at position 1. This arrangement creates a sterically hindered environment that influences the compound's reactivity and potential applications. Recent studies have focused on the synthesis of 1-chloro-4-ethylcyclohexane-1-carboxylic acid derivatives for various purposes, particularly in the development of new active pharmaceutical ingredients (APIs) and specialty chemicals.

In the pharmaceutical sector, 1-chloro-4-ethylcyclohexane carboxylic acid serves as a crucial building block for the synthesis of more complex molecules. Its structural features make it particularly valuable for creating compounds with specific stereochemical properties, which is a current hot topic in drug development. Researchers are exploring its potential in designing novel chiral compounds from 1-chloro-4-ethylcyclohexane-1-carboxylic acid that could lead to more effective medications with fewer side effects. The compound's versatility also extends to the creation of prodrugs and targeted delivery systems, addressing the pharmaceutical industry's need for more precise therapies.

The agrochemical industry has shown increasing interest in 2138145-28-3 compound derivatives as potential precursors for new crop protection agents. With global concerns about food security and sustainable agriculture, the development of novel, environmentally friendly pesticides remains a priority. The structural characteristics of 1-chloro-4-ethylcyclohexane-1-carboxylic acid make it suitable for modification into compounds that may exhibit herbicidal or fungicidal activity while maintaining favorable environmental profiles. Recent patent filings suggest that several major agrochemical companies are investigating derivatives of this compound for next-generation crop protection solutions.

From a synthetic chemistry perspective, the preparation of 1-chloro-4-ethylcyclohexane carboxylic acid typically involves multi-step organic transformations. Common synthetic routes may start with commercially available cyclohexane derivatives, followed by sequential functionalization to introduce the chloro, ethyl, and carboxylic acid groups. The optimization of these synthetic methods is an active area of research, particularly focusing on improving yields, reducing byproducts, and developing more sustainable processes. Green chemistry principles are increasingly being applied to the production of CAS 2138145-28-3 and similar compounds, reflecting the chemical industry's commitment to environmental responsibility.

The physical and chemical properties of 1-chloro-4-ethylcyclohexane-1-carboxylic acid contribute to its utility in various applications. It typically appears as a white to off-white crystalline solid at room temperature, with moderate solubility in common organic solvents. The presence of both electron-withdrawing (chloro and carboxylic acid) and electron-donating (ethyl) groups creates interesting electronic effects that influence its reactivity. These properties make 1-chloro-4-ethylcyclohexane carboxylic acid particularly useful in reactions where controlled reactivity is desired, such as in selective substitutions or coupling reactions.

Market analysis indicates growing demand for 2138145-28-3 chemical and its derivatives, driven primarily by the pharmaceutical and agrochemical sectors. Specialty chemical manufacturers are scaling up production to meet this demand, while maintaining strict quality control standards. The compound is typically supplied in research quantities (milligram to kilogram scale) with high purity specifications (>98%), catering to the needs of laboratory researchers and process development chemists. Pricing trends for 1-chloro-4-ethylcyclohexane-1-carboxylic acid reflect its status as a specialty intermediate, with costs influenced by raw material availability, synthetic complexity, and market demand.

Safety considerations for handling 1-chloro-4-ethylcyclohexane carboxylic acid follow standard laboratory protocols for organic compounds. While not classified as highly hazardous, appropriate personal protective equipment (PPE) including gloves and eye protection is recommended when working with this material. Proper ventilation should be maintained in work areas, and standard procedures for handling chemical solids should be followed. Material Safety Data Sheets (MSDS) provided by suppliers contain detailed information about handling, storage, and disposal of CAS 2138145-28-3.

Future research directions for 1-chloro-4-ethylcyclohexane-1-carboxylic acid are likely to focus on expanding its applications in medicinal chemistry and materials science. The compound's potential as a precursor for liquid crystals, specialty polymers, and other advanced materials is beginning to be explored. Additionally, computational chemistry approaches are being employed to predict new derivatives of 1-chloro-4-ethylcyclohexane carboxylic acid with potentially valuable properties, accelerating the discovery process. These developments align with current trends in chemical research that emphasize rational design and predictive modeling.

For researchers seeking 1-chloro-4-ethylcyclohexane-1-carboxylic acid suppliers, several specialty chemical manufacturers and distributors offer this compound. Quality verification through analytical techniques such as HPLC, NMR, and mass spectrometry is recommended when sourcing this material. Custom synthesis services are also available for organizations requiring specific quantities or purity levels of 2138145-28-3. The growing interest in this compound has led to increased availability from global suppliers, though lead times may vary depending on production schedules and demand.

In conclusion, 1-chloro-4-ethylcyclohexane-1-carboxylic acid (CAS No. 2138145-28-3) represents an important intermediate in modern chemical research and development. Its unique structural features and versatile reactivity profile make it valuable across multiple industries, particularly in pharmaceuticals and agrochemicals. As synthetic methodologies advance and new applications are discovered, the significance of this compound is expected to grow. Researchers and industry professionals working with 1-chloro-4-ethylcyclohexane carboxylic acid contribute to the development of innovative solutions addressing some of today's most pressing challenges in healthcare and agriculture.

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd